Cas no 1805344-24-4 (4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine)
4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine
-
- Inchi: 1S/C7H2BrF2N3O2/c8-5-3(1-11)7(13(14)15)12-2-4(5)6(9)10/h2,6H
- InChI Key: WTZLMBQHMBZNQJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C([N+](=O)[O-])=NC=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 300
- XLogP3: 2
- Topological Polar Surface Area: 82.5
4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029060701-1g |
4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine |
1805344-24-4 | 97% | 1g |
$1,460.20 | 2022-04-01 |
4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine
Professional Introduction to 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1805344-24-4)
4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1805344-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its nitro, cyano, and bromo substituents, along with a difluoromethyl group on the pyridine ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.
The structural features of 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine contribute to its versatility in chemical transformations. The presence of a bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the cyano group can participate in nucleophilic addition reactions, while the nitro group can be reduced to an amine or converted into other functional groups, providing multiple pathways for synthetic elaboration.
The difluoromethyl moiety is particularly noteworthy due to its prevalence in modern drug discovery. Difluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. In recent years, there has been a surge in research focused on the development of difluorinated molecules, with many demonstrating promising preclinical activities in various therapeutic areas. The incorporation of a difluoromethyl group into 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine thus positions it as a key building block for innovative drug candidates.
In the realm of pharmaceutical research, 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine has been explored as a precursor in the synthesis of novel kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The pyridine scaffold is a common feature in many kinase inhibitors, and modifications at specific positions on the ring can fine-tune binding interactions with the enzyme active site. The unique combination of substituents in 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine makes it an attractive candidate for generating structurally diverse inhibitors with improved efficacy and selectivity.
Recent studies have highlighted the potential of 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine in developing compounds with antimicrobial properties. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents. The structural motifs present in this compound have shown promise in interacting with bacterial enzymes and disrupting essential metabolic pathways. For instance, derivatives of pyridine-based compounds have been reported to inhibit bacterial DNA gyrase and topoisomerase IV, key targets for combating Gram-negative infections.
The agrochemical sector has also recognized the utility of 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine. Pyridine derivatives are widely used in crop protection chemicals due to their ability to interact with biological targets in pests and weeds. The presence of multiple functional groups provides ample opportunities for designing molecules that exhibit herbicidal or insecticidal activity while maintaining environmental safety. Researchers are actively investigating how modifications on the pyridine ring can modulate bioactivity, leading to more effective and sustainable agricultural solutions.
The synthesis of 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized pyridines, followed by nucleophilic substitution or addition steps to introduce the cyano and nitro groups. The use of advanced catalytic systems has further refined these processes, enabling more efficient and scalable production methods.
The spectroscopic and analytical characterization of 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine is crucial for ensuring its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed information about the molecular structure. High-resolution NMR allows for precise assignment of proton and carbon resonances, confirming the connectivity of atoms within the molecule. Mass spectrometry provides accurate molecular weight determinations and insights into fragmentation patterns.
In conclusion, 4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1805344-24-4) represents a significant compound in contemporary chemical research. Its unique structural features offer diverse opportunities for synthetic manipulation and biological application. As advancements continue in drug discovery and agrochemical development, this compound is poised to play a pivotal role in creating novel molecules with therapeutic potential across multiple disciplines.
1805344-24-4 (4-Bromo-3-cyano-5-(difluoromethyl)-2-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)